8-Nitro-6-methoxycarbonyl-3,4-dihydrocarbostyril

• Molecular Formula: C11H10N2O5
• Molecular Weight: 250.21 g/mol
• IUPAC Name: methyl 8-nitro-2-oxo-3,4-dihydro-1H-quinoline-6-carboxylate
• InChI: InChI=1S/C11H10N2O5/c1-18-11(15)7-4-6-2-3-9(14)12-10(6)8(5-7)13(16)17/h4-5H,2-3H2,1H3,(H,12,14)
• InChI Key: WTMIKLWUUNGBRN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C(=C1)[N+](=O)[O-])NC(=O)CC2

Description

8-Nitro-6-methoxycarbonyl-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C11H10N2O5 and its molecular weight is 250.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7 ml of thionyl chloride was added to a solution of 15 g of 8-nitro-6-carboxy-3,4-dihydrocarbostyril in 150 ml of methanol with ice-cooling. The mixture was refluxed by heating, for 3 hours. The reaction mixture was concentrated under reduced pressure. The residue was recrystallized from methanol to obtain 12.8 g of 8-nitro-6-methoxycarbonyl-3,4-dihydrocarbostyril as a light yellow powder.